Cas no 1260830-62-3 (3-{3-(trifluoromethyl)sulfanylphenyl}azetidine)

• Product Name: 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine
• CAS No: 1260830-62-3
• MF: C₁₀H₁₀F₃NS
• MW: 233.253311634064
• CID: 6391435
• PubChem ID: 129953513
• Update Time: 2025-05-20

3-{3-(trifluoromethyl)sulfanylphenyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine
• 1260830-62-3
• EN300-1929408
• 3-{3-[(trifluoromethyl)sulfanyl]phenyl}azetidine

• Inchi： 1S/C10H10F3NS/c11-10(12,13)15-9-3-1-2-7(4-9)8-5-14-6-8/h1-4,8,14H,5-6H2
• InChI Key： QPCVLSHZYKQKPF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1CNC1

Computed Properties

• Exact Mass: 233.04860498g/mol
• Monoisotopic Mass: 233.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine

Introduction to 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine (CAS No: 1260830-62-3)

3-{3-(trifluoromethyl)sulfanylphenyl}azetidine, identified by its CAS number 1260830-62-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic ring containing two carbon atoms and one nitrogen atom. The presence of a trifluoromethyl group and a sulfanylphenyl moiety enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group, a well-known pharmacophore, is often incorporated into molecules to improve metabolic stability, binding affinity, and lipophilicity. This functional group modifies the electronic properties of the molecule, influencing its interactions with biological targets. In contrast, the sulfanylphenyl moiety introduces a sulfur atom into the aromatic ring, which can participate in various chemical reactions and interactions, including hydrogen bonding and metal coordination. These structural features make 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine has been explored in several preclinical studies due to its unique structural properties. Researchers have been particularly interested in its potential applications in oncology, where its ability to interact with biological targets such as kinases and transcription factors has been studied extensively. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain cancer cell lines, making it a potential lead for the development of new anticancer drugs.

The synthesis of 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the trifluoromethyl group typically requires specialized fluorination techniques, while the attachment of the sulfanylphenyl moiety often involves cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These synthetic strategies have been refined over the years to improve efficiency and scalability, allowing for the production of sufficient quantities of the compound for both research and commercial purposes.

The biological activity of 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine has been evaluated in various in vitro and in vivo models. Studies have shown that this compound can modulate multiple signaling pathways involved in cancer progression, inflammation, and neurodegeneration. For instance, its ability to inhibit specific kinases has been linked to its potential as an anticancer agent. Additionally, its interaction with other biological targets suggests that it may have therapeutic applications beyond oncology. Further research is needed to fully elucidate its mechanism of action and to explore its potential as a lead compound for drug development.

The pharmacokinetic properties of 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine are also an important consideration in drug development. Its chemical structure suggests that it may exhibit good oral bioavailability due to its lipophilicity and stability in biological systems. However, detailed pharmacokinetic studies are necessary to confirm these predictions and to identify any potential metabolic pathways or interactions that could affect its efficacy and safety profile. These studies will provide critical insights into how the compound behaves within the body and will help guide future development efforts.

In conclusion, 3-{3-(trifluoromethyl)sulfanylphenyl}azetidine (CAS No: 1260830-62-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of a trifluoromethyl group and a sulfanylphenyl moiety, make it an attractive scaffold for drug discovery. Preliminary studies suggest that it may have therapeutic applications in oncology and other areas of medicine. Further research is needed to fully explore its biological activity, pharmacokinetic properties, and potential as a lead compound for new drug development.